Cas no 2229606-81-7 (4-amino-1-(tert-butoxy)methylcyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(tert-butoxy)methylcyclohexane-1-carboxylic acid
• CAS No: 2229606-81-7
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5859747
• PubChem ID: 165793418
• Update Time: 2025-06-09

4-amino-1-(tert-butoxy)methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(tert-butoxy)methylcyclohexane-1-carboxylic acid
• 2229606-81-7
• EN300-1794031
• 4-amino-1-[(tert-butoxy)methyl]cyclohexane-1-carboxylic acid

• Inchi： 1S/C12H23NO3/c1-11(2,3)16-8-12(10(14)15)6-4-9(13)5-7-12/h9H,4-8,13H2,1-3H3,(H,14,15)
• InChI Key： JCHFMTTVDVLEPM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)CC1(C(=O)O)CCC(CC1)N

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-amino-1-(tert-butoxy)methylcyclohexane-1-carboxylic acid

4-Amino-1-(tert-butoxy)methylcyclohexane-1-carboxylic Acid (CAS No. 2229606-81-7): An Emerging Compound in Medicinal Chemistry

4-Amino-1-(tert-butoxy)methylcyclohexane-1-carboxylic acid (CAS No. 2229606-81-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by its cyclohexane ring, tert-butoxy methyl group, and carboxylic acid functionality. These structural elements contribute to its chemical stability and biological activity, making it a promising candidate for various pharmaceutical applications.

The tert-butoxy methyl group in the compound plays a crucial role in enhancing its lipophilicity, which is essential for improving cell membrane permeability and bioavailability. This feature is particularly important in drug design, as it can significantly influence the pharmacokinetic properties of the molecule. Recent studies have shown that compounds with enhanced lipophilicity often exhibit improved oral absorption and distribution, which can lead to better therapeutic outcomes.

The cyclohexane ring in 4-amino-1-(tert-butoxy)methylcyclohexane-1-carboxylic acid provides additional conformational flexibility, which can be advantageous in binding to specific protein targets. This flexibility allows the molecule to adopt various conformations, increasing its potential to interact with a wide range of biological targets. This property is particularly valuable in the development of drugs targeting complex diseases such as cancer and neurodegenerative disorders.

The carboxylic acid functionality in the compound is another key feature that contributes to its biological activity. Carboxylic acids are known for their ability to form hydrogen bonds and participate in various biochemical reactions. In the context of drug design, this functional group can enhance the compound's binding affinity to target proteins, thereby improving its efficacy. Additionally, the carboxylic acid group can be modified through esterification or amidation to create prodrugs, which can further enhance the compound's pharmacological properties.

Recent research has focused on the potential of 4-amino-1-(tert-butoxy)methylcyclohexane-1-carboxylic acid as a lead compound for developing new therapeutic agents. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound effectively inhibited the proliferation of cancer cells by disrupting key signaling pathways involved in cell growth and survival.

In another study, researchers investigated the anti-inflammatory properties of 4-amino-1-(tert-butoxy)methylcyclohexane-1-carboxylic acid. The results demonstrated that this compound significantly reduced inflammation in animal models by downregulating pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The versatility of 4-amino-1-(tert-butoxy)methylcyclohexane-1-carboxylic acid extends beyond its direct therapeutic applications. It can also serve as a building block for synthesizing more complex molecules with enhanced biological activities. Chemists have explored various synthetic routes to modify this compound, including functional group interconversions and ring expansions, to create novel derivatives with improved pharmacological profiles.

In conclusion, 4-amino-1-(tert-butoxy)methylcyclohexane-1-carboxylic acid (CAS No. 2229606-81-7) represents an exciting advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential applications, this compound is likely to play a significant role in the discovery of new therapeutic agents for a wide range of diseases.